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Compound of Interest

Compound Name: IAA-L-Ala

CAS No.: 57105-39-2

Cat. No.: B1211819

Get Quote

Executive Safety Summary
Immediate Action Required: Treat IAA-L-Ala as a bioactive substance with potential dermal

toxicity and significant aquatic hazards.[1][2] While often less aggressive than synthetic auxins

(e.g., 2,4-D), the indole moiety is susceptible to oxidation and can act as a skin sensitizer.

Core Safety Directive:

Primary Hazard: Skin absorption and aquatic toxicity (H400).

Critical Control: No drain disposal. All waste must be sequestered.

Storage: -20°C, desiccated, protected from light.

Risk Assessment & Biological Rationale
As a Senior Application Scientist, it is critical to understand why specific PPE is selected. We

do not simply follow a checklist; we mitigate specific molecular risks.
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The Indole Oxidation Risk
IAA-L-Ala contains an indole ring system.[1][2] Upon exposure to light and oxygen, indoles

oxidize into quinone-like intermediates. These oxidation products are often more reactive than

the parent compound, capable of binding to skin proteins (haptenization), which can lead to

allergic dermatitis.

Implication: PPE must prevent not just immediate contact, but also long-term sensitization

from oxidized residues.[2]

Bioactivity and Transdermal Transport
IAA-L-Ala is an amino acid conjugate.[1][2][3] In plant systems, these conjugates regulate free

IAA levels via hydrolysis [1].[3] In mammalian systems, the lipophilic nature of the indole ring

combined with the amino acid moiety facilitates membrane transport.

Implication: Standard latex gloves are insufficient due to micropores. Nitrile is required to

provide a chemical barrier against organic solutes.

Environmental Persistence
Data indicates that indole derivatives can be very toxic to aquatic life (H400) [2].[2]

Implication: A "Zero-Discharge" policy for sink drains is mandatory.

Personal Protective Equipment (PPE) Matrix
The following matrix defines the required PPE based on the specific operational phase.
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Component Specification Scientific Rationale

Hand Protection
Nitrile Gloves (Min.[1][2]

0.11mm / 4 mil)

Nitrile offers superior

resistance to organic solvents

(ethanol/DMSO) used in

solubilization and prevents

transdermal absorption of the

bioactive conjugate [3].

Respiratory
N95 / P2 Mask (or Fume

Hood)

Prevents inhalation of fine

crystalline dust during

weighing.[1][2] Indole dusts

are respiratory irritants.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.[1][2]1)

Essential during solubilization.

Solvents like NaOH or

Methanol (often used for stock

solutions) pose splash risks.

Body Defense
Lab Coat (High-neck, long

sleeve)

Prevents accumulation of dust

on street clothes, reducing the

risk of carrying bioactive

agents outside the lab.[1]

Operational Workflow: Handling & Solubilization
The stability of IAA-L-Ala is compromised by light and moisture.[1] The following workflow

ensures compound integrity and user safety.

Visualization: The Safe Handling Loop
The diagram below illustrates the critical control points (CCPs) for handling IAA-L-Ala, from

cold storage to waste stream.
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Figure 1: Critical Control Points for IAA-L-Ala handling. Note the equilibration step to prevent

hydrolysis via condensation.

Step-by-Step Protocol
Equilibration (Critical Step):

Remove the vial from -20°C storage.

Do not open immediately. Place the vial in a desiccator and allow it to reach room

temperature (approx. 30 mins).

Reasoning: Opening a cold vial introduces atmospheric moisture, which condenses on the

powder and accelerates hydrolysis of the amide bond [4].

Weighing:

Perform in a chemical fume hood or use a static-free weighing funnel.

Wear N95 mask if weighing outside a hood to avoid inhaling fines.

Solubilization:

IAA-L-Ala is poorly soluble in pure water.[1]

Primary Solvent: Dissolve initially in a small volume of 1N NaOH or 100%

Ethanol/Isopropanol.

Dilution: Slowly add water or buffer (e.g., MES, pH 5.8) to reach the desired concentration.
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Caution: If using NaOH, ensure the final pH is adjusted to physiological levels (pH 5.5 -

6.5) to prevent tissue damage in biological assays.

Light Protection:

Wrap tubes in aluminum foil. IAA derivatives photodegrade rapidly [5].

Disposal and Emergency Response
This system validates itself by ensuring that the "end of life" for the chemical is as controlled as

its preparation.[2]

Waste Management[1][5][6]
Liquid Waste: Do NOT pour down the sink.[2] Collect in a container labeled "Organic Waste -

Bioactive Auxins."

Reasoning: H400 classification (Very toxic to aquatic life) mandates incineration or

professional chemical treatment.

Solid Waste: Contaminated gloves, weighing boats, and pipette tips must be disposed of in

the hazardous solid waste bin, not the general trash.

Emergency Procedures
Skin Contact: Wash immediately with soap and copious water for 15 minutes. Do not use

ethanol to wash skin, as it may increase the solubility and absorption of the indole [3].

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[4][5]

Spill Cleanup: Dampen a paper towel (to prevent dust) and wipe up. Place materials in a

sealed bag for hazardous disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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